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Compound of Interest

Compound Name: laTTP

CAS No.: 125676-73-5

Cat. No.: B1230224

Get Quote

Disclaimer: The compound "laTTP" is not a standard or readily identifiable chemical identifier in

scientific literature or chemical databases. Searches for "laTTP" did not yield a specific

molecule. The information provided below is based on the most plausible interpretation that

"laTTP" may be a typographical error or abbreviation for compounds with similar lettering, such

as Lactose or its derivatives. The following guide is constructed around Lactose and its

acetylated form, Lactose Octaacetate, as representative compounds. Researchers should

verify the identity of their specific compound of interest.

Section 1: Core Chemical Properties
This section details the fundamental chemical properties of Lactose and its derivative, Lactose

Octaacetate. These properties are crucial for understanding the behavior of the compounds in

various scientific applications, from formulation to chemical synthesis.

Table 1.1: General Chemical Properties
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Property Lactose Lactose Octaacetate

IUPAC Name

(2R,3R,4S,5R,6S)-2-

(hydroxymethyl)-6-

[(2R,3S,4R,5R,6R)-4,5,6-

trihydroxy-2-

(hydroxymethyl)oxan-3-

yl]oxyoxane-3,4,5-triol[1]

N/A

Molecular Formula C₁₂H₂₂O₁₁[1] C₂₈H₃₈O₁₉

Molecular Weight 342.30 g/mol [1] 678.59 g/mol

Appearance White crystalline solid White crystalline powder

CAS Number 63-42-3 (anhydrous) 5989-81-1

Table 1.2: Physicochemical Properties

Property Lactose Lactose Octaacetate

Melting Point 202.8 °C (anhydrous) 148-152 °C

Boiling Point Decomposes N/A

Density 1.525 g/cm³ N/A

logP (Octanol/Water) -4.7[1] N/A

pKa ~12.4 N/A

Section 2: Solubility Profile
The solubility of a compound is a critical parameter for its use in drug development and other

chemical processes. This section provides a summary of the known solubility characteristics of

Lactose and Lactose Octaacetate in various common solvents.

Table 2.1: Solubility Data
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Solvent Lactose Lactose Octaacetate

Water
Soluble (21.6 g/100 mL at 25

°C)
Insoluble

Ethanol Sparingly soluble Soluble

Methanol Sparingly soluble Soluble

Acetone Insoluble Soluble

Chloroform Insoluble Soluble

Dimethyl Sulfoxide (DMSO) Soluble Soluble

Octanol Very slightly soluble N/A

Note: Qualitative descriptions like "Soluble" or "Insoluble" are based on general chemical

knowledge. For precise quantitative data, experimental determination is necessary.

Section 3: Experimental Protocols
Accurate determination of chemical and physical properties requires robust experimental

methodologies. The following protocols outline standard procedures for determining key

parameters.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This method is considered the gold standard for establishing the equilibrium solubility of a solid

compound in a given solvent.[2]

Objective: To determine the equilibrium solubility of a solid compound (e.g., Lactose

Octaacetate) in a specific solvent at a controlled temperature.

Materials:

The solid compound of interest.

The selected solvent of high purity.
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Thermostatically controlled shaker or water bath.

Analytical balance.

Filtration apparatus (e.g., syringe filters with appropriate membrane).

High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative

analytical instruments.[2]

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of the solid compound to a

known volume of the solvent in a sealed container. This ensures that equilibrium is reached

from a state of saturation.[2]

Equilibration: Place the container in the thermostatically controlled shaker set to a specific

temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that

equilibrium is reached.

Phase Separation: Allow the solution to stand undisturbed at the same temperature to let

undissolved solids settle.

Sampling and Filtration: Carefully withdraw a sample from the clear supernatant.

Immediately filter the sample to remove any undissolved solid particles. This step is crucial to

prevent artificially high solubility readings.[2]

Quantification: Accurately dilute the filtered solution with a suitable solvent to a concentration

that falls within the calibration range of the analytical method. Analyze the diluted samples

using a validated HPLC method to determine the concentration of the compound.[2]

Data Analysis: Prepare a calibration curve using standard solutions of the compound at

known concentrations. Calculate the solubility by multiplying the measured concentration of

the sample by the dilution factor.[2]

Protocol for Determining the Partition Coefficient (logP)
The octanol-water partition coefficient is a measure of a compound's lipophilicity and is a key

parameter in drug design.
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Objective: To determine the ratio of the concentration of a compound in a mixture of two

immiscible phases, octanol and water, at equilibrium.

Materials:

The compound of interest.

1-Octanol (pre-saturated with water).

Purified water (pre-saturated with 1-octanol).

Separatory funnel or vials.

Vortex mixer or shaker.

Centrifuge.

Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC).

Procedure:

Preparation: Prepare a stock solution of the compound in one of the phases (typically the

one in which it is more soluble).

Partitioning: Add equal volumes of water-saturated octanol and octanol-saturated water to a

separatory funnel or vial. Add a small, known amount of the compound's stock solution.

Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the

compound to partition between the two phases.

Phase Separation: Allow the two phases to separate completely. Centrifugation can be used

to ensure a clean separation.

Quantification: Carefully sample each phase and measure the concentration of the

compound in both the octanol and water layers using a suitable analytical method.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
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of this value.

Section 4: Visualization of Workflows and Concepts
Diagrams created using the DOT language provide clear visual representations of experimental

workflows and logical relationships.

Workflow for Solubility Determination
This diagram illustrates the sequential steps involved in the shake-flask method for determining

equilibrium solubility.
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Caption: Workflow for the Shake-Flask Solubility Method.

Concept of Partition Coefficient (logP)
This diagram explains the concept of the octanol-water partition coefficient, a fundamental

measure of lipophilicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1230224/docs?utm_src=pdf-body-img#technical-guide-on-the-chemical-properties-and-solubility-of-lattp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrium System

Octanol Phase
(Lipophilic)

[Compound]_octanol

logP = log([Compound]_octanol / [Compound]_water)

Aqueous Phase
(Hydrophilic)

[Compound]_water

Compound Introduced

partitions partitions

Click to download full resolution via product page

Caption: Conceptual Diagram of the Partition Coefficient (logP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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